7-(3,5-dichlorophenyl)-7H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole 6-oxide

• IUPAC Name: 7-(3,5-dichlorophenyl)-6-oxidotriazolo[4,5-g][2,1,3]benzoxadiazol-6-ium
• InChI: InChI=1S/C12H5Cl2N5O2/c13-6-3-7(14)5-8(4-6)18-15-12-10(19(18)20)2-1-9-11(12)17-21-16-9/h1-5H
• InChI Key: HAHUQOIEBWKEAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=[N+](N(N=C2C3=NON=C31)C4=CC(=CC(=C4)Cl)Cl)[O-]
• Molecular Formula: C12H5Cl2N5O2
• Molecular Weight: 322.10 g/mol

Description

7-(3,5-dichlorophenyl)-7H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole 6-oxide, also known as DBDO, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery. DBDO belongs to the class of benzoxadiazole derivatives and has a unique molecular structure that makes it a promising candidate for various biological studies.

Mechanism of Action

The mechanism of action of 7-(3,5-dichlorophenyl)-7H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole 6-oxide is not fully understood, but it is believed to interact with various biological targets, including enzymes and receptors. This compound has been shown to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

7-(3,5-dichlorophenyl)-7H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole 6-oxide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its unique molecular structure makes it a promising candidate for various biological studies. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 7-(3,5-dichlorophenyl)-7H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole 6-oxide. One area of interest is the development of this compound-based fluorescent probes for the detection of metal ions in biological systems. Another area of research is the investigation of the potential use of this compound in the treatment of neurodegenerative diseases. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery.
Conclusion
In conclusion, this compound is a promising compound with potential applications in drug discovery. Its unique molecular structure and various biological activities make it a valuable tool for scientific research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 7-(3,5-dichlorophenyl)-7H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole 6-oxide involves the reaction of 3,5-dichlorophenyl hydrazine with 2-cyanobenzoxazole in the presence of a catalyst. The resulting product is then oxidized to yield this compound. The synthesis of this compound is relatively simple and can be carried out in a few steps, making it a cost-effective option for research purposes.

Scientific Research Applications

7-(3,5-dichlorophenyl)-7H-[1,2,3]triazolo[4,5-e][2,1,3]benzoxadiazole 6-oxide has been extensively studied for its potential applications in drug discovery. It has been found to exhibit various biological activities, including antitumor, antimicrobial, and antiviral properties. This compound has also been shown to have potential as a fluorescent probe for the detection of metal ions in biological systems.